2-(2,4-dichloro-6-methylphenoxy)-N-(2,5-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,4-dichloro-6-methylphenoxy)-N-(2,5-dimethylphenyl)acetamide, commonly known as dicamba, is a synthetic herbicide that is widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and has been a popular herbicide ever since. Dicamba is a selective herbicide, which means it only targets certain types of plants and does not harm other crops. In recent years, dicamba has been the subject of much controversy due to its potential to drift and cause damage to neighboring crops.
Mechanism of Action
Dicamba works by disrupting the growth and development of broadleaf weeds. It does this by mimicking the natural plant hormone auxin, which regulates plant growth. When dicamba is applied to a plant, it causes the plant to grow uncontrollably, leading to its death. This mechanism of action makes dicamba an effective herbicide for controlling broadleaf weeds.
Biochemical and Physiological Effects:
Dicamba has been shown to have both biochemical and physiological effects on plants. It can disrupt the synthesis of DNA and RNA, as well as interfere with the normal functioning of plant enzymes. In addition, dicamba can cause changes in the structure and function of plant cell membranes, leading to cell death.
Advantages and Limitations for Lab Experiments
Dicamba is a widely used herbicide in agricultural settings, but it also has applications in laboratory research. Its selective herbicidal properties make it a valuable tool for studying plant growth and development. However, the potential for drift and damage to non-target plants and animals must be carefully considered when using dicamba in laboratory experiments.
Future Directions
There are several areas of research that could benefit from further investigation into dicamba. One area is the development of new formulations and application methods that minimize the risk of drift and damage to neighboring crops. Another area is the investigation of dicamba's impact on soil health and microbial communities. Finally, there is a need for more research into the long-term effects of dicamba on the environment and human health.
Conclusion:
In conclusion, dicamba is a widely used herbicide with a complex mechanism of action that makes it an effective tool for controlling broadleaf weeds. While it has many advantages in agricultural and laboratory settings, its potential to drift and cause damage to non-target plants and animals must be carefully considered. Further research is needed to fully understand the impact of dicamba on the environment and human health, as well as to develop new formulations and application methods that minimize its risks.
Synthesis Methods
Dicamba can be synthesized through a variety of methods, including the reaction of 2-methyl-4,6-dichlorophenol with 2,5-dimethylphenylacetic acid in the presence of a base. This reaction produces dicamba in high yields and is commonly used in industrial synthesis.
Scientific Research Applications
Dicamba has been extensively studied in the scientific community for its herbicidal properties and its potential impact on the environment. Researchers have investigated the effectiveness of dicamba in controlling various types of weeds, as well as its impact on non-target plants and animals. In addition, studies have been conducted to determine the best application methods for dicamba to minimize the risk of drift.
properties
IUPAC Name |
2-(2,4-dichloro-6-methylphenoxy)-N-(2,5-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl2NO2/c1-10-4-5-11(2)15(6-10)20-16(21)9-22-17-12(3)7-13(18)8-14(17)19/h4-8H,9H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBEZRPYMMWYVSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)COC2=C(C=C(C=C2C)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.